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Compound of Interest

Compound Name: Ned K

Cat. No.: B1191972

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount when handling chemical compounds. This document provides essential, immediate
safety and logistical information for the handling of Ned-K, a NAADP (Nicotinic Acid Adenine
Dinucleotide Phosphate) inhibitor. The following procedural guidance is designed to answer
specific operational questions, covering personal protective equipment (PPE), handling and
storage, disposal, and accidental exposure measures.

Compound Information
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Identifier

Value

Compound Name

Ned-K

(1R,3S)-1-(3-((4-(2-Cyanophenyl)piperazin-1-

Synonym yl)methyl)-4-methoxyphenyl)-2,3,4,9-tetrahydro-
1H-pyrido[3,4-blindole-3-carboxylic acid

CAS Number 2250019-90-8

Molecular Formula Cs1H31Ns03

Molecular Weight 521.61 g/mol

Form Powder

Color White to beige

Solubility Soluble in DMSO to 50 mM

Storage Temperature

-20°C

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Ned-K. The following table

summarizes the recommended personal protective equipment.

Protection Type Specification Purpose
) Chemical safety goggles or Protects eyes from splashes
Eye Protection
glasses. and dust.
) Chemical-resistant gloves Prevents skin contact with the
Hand Protection o
(e.g., nitrile, neoprene). compound.

Body Protection

Protects skin and clothing from
Laboratory coat. o
contamination.

Respiratory Protection

Use in a well-ventilated area. A
respirator may be necessary Minimizes inhalation of the
for large quantities or when compound.

generating dust.
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Handling and Storage Procedures

Handling:

o Engineering Controls: Handle Ned-K in a well-ventilated area, preferably in a chemical fume
hood, to minimize inhalation exposure.

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the handling area. Wash hands thoroughly after handling.

o Dust Control: As Ned-K is a powder, take precautions to avoid dust formation. Use
appropriate tools for weighing and transferring the compound.

Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep at the recommended storage temperature of -20°C.

¢ Protect from light and moisture.

Disposal Plan

Dispose of Ned-K and any contaminated materials in accordance with local, state, and federal
regulations.

e Unused Compound: Dispose of as hazardous chemical waste. Do not discard into the
environment.

« Contaminated Materials: Any materials that have come into contact with Ned-K, such as
gloves, weighing paper, and pipette tips, should be considered contaminated and disposed
of as hazardous waste.

o Empty Containers: Rinse empty containers thoroughly and dispose of them according to
institutional guidelines.

Accidental Exposure Measures

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.

In case of contact, immediately wash skin with
) soap and plenty of water. Remove contaminated
Skin Contact _ _ o
clothing and shoes. Seek medical attention if

irritation develops.

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Spillage and Leak Procedures

o Small Spills: Carefully sweep up the spilled material, avoiding dust generation, and place it in
a sealed container for disposal. Clean the spill area with a suitable solvent.

» Large Spills: Evacuate the area and prevent entry. Wear appropriate PPE and follow
institutional protocols for large chemical spills.

Experimental Workflow for Handling Ned-K

The following diagram illustrates a typical workflow for handling Ned-K in a laboratory setting,
from preparation to disposal.
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Caption: A diagram illustrating the safe handling workflow for Ned-K.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Ned-K].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191972#personal-protective-equipment-for-
handling-ned-k]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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